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Compound of Interest

Compound Name: Tetrahydroharmine

Cat. No.: B102439 Get Quote

Application Notes and Protocols for
Tetrahydroharmine (THH)
For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydroharmine (THH), with the chemical formula C13H16N2O, is a fluorescent indole

alkaloid found in the plant Banisteriopsis caapi.[1] It is a reversible inhibitor of monoamine

oxidase A (RIMA) and also inhibits serotonin reuptake.[1][2] Due to its biological activity, it is

imperative that researchers handle Tetrahydroharmine with appropriate safety measures to

minimize exposure and ensure proper disposal. These application notes provide detailed

protocols for the safe handling and disposal of THH in a laboratory setting.

Quantitative Data Summary
The following table summarizes the known quantitative data for Tetrahydroharmine.
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Property Value Citations

Molecular Formula C₁₃H₁₆N₂O [1][2][3][4]

Molar Mass 216.284 g/mol [1][2][4]

Solubility

DMSO: ~2 mg/mLDMF: ~1.5

mg/mLEthanol: ~1.5

mg/mLPBS (pH 7.2): ~0.25

mg/mL

[2][3][5]

IC₅₀ for MAO-A 74 nM [3][6]

IC₅₀ for MAO-B >100 µM [3]

Elimination Half-life 4.7–8.8 hours [1][7]

Storage Temperature

Crystalline Solid: -20°C (stable

for ≥4 years)In Solution:

Aqueous solutions should not

be stored for more than one

day.

[5]

Physical Properties

Melting Point:

UndeterminedBoiling Point:

UndeterminedVapor Pressure:

Not applicable

[8]

Experimental Protocols
Protocol 1: Safe Laboratory Handling of
Tetrahydroharmine
This protocol outlines the necessary procedures to ensure the safe handling of

Tetrahydroharmine in a research laboratory.

1.1. Engineering Controls:

Work with solid Tetrahydroharmine in a well-ventilated area.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Tetrahydroharmine
https://wiki.dmt-nexus.me/Tetrahydroharmine
https://www.caymanchem.com/product/14449/tetrahydroharmine
https://pubchem.ncbi.nlm.nih.gov/compound/442118
https://en.wikipedia.org/wiki/Tetrahydroharmine
https://wiki.dmt-nexus.me/Tetrahydroharmine
https://pubchem.ncbi.nlm.nih.gov/compound/442118
https://wiki.dmt-nexus.me/Tetrahydroharmine
https://www.caymanchem.com/product/14449/tetrahydroharmine
https://cdn.caymanchem.com/cdn/insert/14449.pdf
https://www.caymanchem.com/product/14449/tetrahydroharmine
https://www.medchemexpress.com/tetrahydroharmine.html
https://www.caymanchem.com/product/14449/tetrahydroharmine
https://en.wikipedia.org/wiki/Tetrahydroharmine
https://pmc.ncbi.nlm.nih.gov/articles/PMC7690791/
https://cdn.caymanchem.com/cdn/insert/14449.pdf
https://cdn.caymanchem.com/cdn/msds/14449m.pdf
https://www.benchchem.com/product/b102439?utm_src=pdf-body
https://www.benchchem.com/product/b102439?utm_src=pdf-body
https://www.benchchem.com/product/b102439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When weighing or preparing solutions, use a chemical fume hood or a powder containment

hood to minimize inhalation of airborne particles.

1.2. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or neoprene gloves to prevent skin contact.[9] Change gloves

immediately if they become contaminated.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[10][11]

Lab Coat: A standard lab coat should be worn to protect clothing. For procedures with a

higher risk of splashing, consider a chemical-resistant apron or coveralls.[9][12]

Respiratory Protection: If working outside of a fume hood with the potential for

aerosolization, a respirator (such as an N95) may be necessary.[12]

1.3. Aliquoting and Solution Preparation:

Tetrahydroharmine is typically supplied as a crystalline solid.[5]

To prepare a stock solution, dissolve THH in a suitable organic solvent such as DMSO, DMF,

or ethanol.[5] Purge the solvent with an inert gas before use.

For aqueous solutions, THH can be dissolved directly in aqueous buffers like PBS (pH 7.2),

though solubility is lower.[5]

It is not recommended to store aqueous solutions for more than one day.[5]

1.4. Storage:

Store solid Tetrahydroharmine at -20°C in a tightly sealed container.[5] Some suppliers may

recommend storage at 10°C - 25°C.[13] Always follow the storage instructions on the

product's data sheet.

Keep the container in a dry, well-ventilated place.

Protocol 2: Spill Cleanup Procedure
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In the event of a Tetrahydroharmine spill, follow these steps to decontaminate the area safely.

2.1. Immediate Actions:

Alert others in the immediate area of the spill.

Evacuate the area if the spill is large or if there is a risk of airborne dust.

Ensure you are wearing the appropriate PPE before attempting to clean the spill.

2.2. Small Spills (Solid):

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully wipe up the material, working from the outside of the spill inwards.

Place the used paper towels and any contaminated materials into a sealed plastic bag.

Label the bag as "Tetrahydroharmine Waste" and dispose of it as hazardous chemical

waste.

2.3. Small Spills (Liquid Solution):

Absorb the spill with an inert absorbent material, such as vermiculite, sand, or a chemical

absorbent pad.

Collect the absorbent material using a scoop or other appropriate tool.

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

2.4. Decontamination:

Clean the spill area with a detergent solution and water.

Wipe the area dry with clean paper towels.

Place all cleaning materials into the hazardous waste container.
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Protocol 3: Disposal of Tetrahydroharmine Waste
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

3.1. Waste Segregation:

Do not mix Tetrahydroharmine waste with other waste streams unless they are compatible.

[14]

Collect all solid waste (e.g., contaminated gloves, paper towels, weighing paper) and liquid

waste (e.g., unused solutions) in separate, clearly labeled, and compatible containers.[14]

[15][16]

3.2. Solid Waste Disposal:

Place all solid waste contaminated with THH into a designated, sealed, and clearly labeled

hazardous waste container. The label should include "Tetrahydroharmine Waste" and the

appropriate hazard warnings.[17]

3.3. Liquid Waste Disposal:

Collect all liquid waste containing THH in a sealed, leak-proof container.

The container must be compatible with the solvent used (e.g., a glass container for organic

solvents).

Label the container clearly with its contents, including the solvent and estimated

concentration of THH.[17]

3.4. Disposal of Empty Containers:

A container that held THH should be triple-rinsed with a suitable solvent.[14][17][18]

Collect the rinsate and dispose of it as hazardous liquid waste.[17]

After rinsing, deface or remove the original label, and the container may then be disposed of

as regular laboratory glass or plastic waste.[17][18]
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3.5. Arranging for Disposal:

Follow your institution's specific procedures for hazardous waste disposal. This typically

involves contacting the Environmental Health and Safety (EHS) office to arrange for pickup.

[17][18]

Do not pour Tetrahydroharmine solutions down the drain.[15][17]
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Caption: Workflow for safe handling, spill response, and disposal of Tetrahydroharmine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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